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Compound of Interest

Compound Name: (R)-(-)-Tetrahydrofurfurylamine

Cat. No.: B141050

(R)-(-)-Tetrahydrofurfurylamine is a flammable and corrosive liquid that requires careful
handling and disposal to ensure the safety of laboratory personnel and to protect the
environment. This guide provides essential information for the proper disposal of this chemical,
in line with standard laboratory safety protocols.

Immediate Safety and Handling Precautions

Before handling (R)-(-)-Tetrahydrofurfurylamine, it is crucial to be aware of its hazards. This
chemical is a flammable liquid and vapor, causes skin and eye burns, and may cause
respiratory irritation.[1] Always work in a well-ventilated area, preferably under a chemical fume
hood, and wear appropriate personal protective equipment (PPE).

Required Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield.[2]
e Hand Protection: Chemical-resistant gloves (e.g., type ABEK (EN14387) respirator filter).[2]

o Skin and Body Protection: A lab coat and appropriate protective clothing. In case of skin
contact, immediately wash the affected area with plenty of water for at least 15 minutes and
remove contaminated clothing.[1][3]

Properties for Safe Handling and Disposal
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Understanding the physicochemical properties of (R)-(-)-Tetrahydrofurfurylamine is essential
for its safe management.

Property Value

Physical State Liquid

Appearance Colorless

Flash Point 46 °C (114.8 °F) - closed cup

Boiling Point 152 - 153 °C

Density 0.98 g/mL at 25 °C

Hazards Flamr.nable, C(.)rrosive, Skin/Eye Irritant,
Respiratory Irritant

Storage Class 3 - Flammable liquids

Data sourced from various safety data sheets.[1][2]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of (R)-(-)-Tetrahydrofurfurylamine is
through an approved hazardous waste disposal service.[1][3] Do not attempt to dispose of this
chemical down the drain or with regular trash.[4]

Experimental Workflow for Waste Collection and
Disposal
e Segregation and Collection:

o Collect waste (R)-(-)-Tetrahydrofurfurylamine in a dedicated, properly labeled, and
compatible container.[5] The original container is often a suitable choice.[5]

o Ensure the container is made of a material compatible with organic bases. Do not use
containers that may react with the chemical.
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o Do not mix (R)-(-)-Tetrahydrofurfurylamine with other waste streams, particularly
incompatible materials such as acids or strong oxidizing agents.[5][6]

o Container Management:

o The waste container must be kept tightly sealed when not in use to prevent the release of
flammable and harmful vapors.[1][5]

o Fill liquid waste containers to no more than 75% capacity to allow for vapor expansion.[6]

o Clearly label the container with the words "HAZARDOUS WASTE," the full chemical name
"(R)-(-)-Tetrahydrofurfurylamine,” and the approximate quantity.[5]

o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and cool area, away
from sources of ignition such as heat, sparks, or open flames.[1][3]

o Store it in a flammable liquids storage cabinet if available.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal contractor to arrange for pickup and proper disposal.[4]

o Follow all institutional and local regulations for hazardous waste disposal.

Spill and Emergency Procedures

In the event of a spill:

Evacuate non-essential personnel from the area.

Remove all sources of ignition.[1][3]

Ensure adequate ventilation.

Wearing appropriate PPE, contain and absorb the spill with an inert absorbent material such
as sand, silica gel, or a universal binder.[3]
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o Collect the absorbed material using spark-proof tools and place it in a sealed container for
disposal as hazardous waste.[1][3]

Disposal Decision Pathway

The following diagram illustrates the logical steps for the proper disposal of (R)-(-)-
Tetrahydrofurfurylamine.
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for Disposal

'

Wear Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

l

Is the waste container
appropriate and compatible?

E‘Stan: (R)—(—)—Tetrahydrofurfurylamina

Obtain a compatible,
sealable waste container.

Y

Collect waste in the container.
Do not overfill (<75% full).

Do not mix with other waste.

'

Label container clearly:
'HAZARDOUS WASTE'
Chemical Name
Quantity

[Seal the container tightly)

Store in a cool, well-ventilated,
designated area away from

ignition sources.

Contact Environmental Health & Safety (EHS)
or a certified waste disposal service.

End: Waste is safely
awaiting professional disposal.

Click to download full resolution via product page

Caption: Disposal workflow for (R)-(-)-Tetrahydrofurfurylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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